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Compound of Interest

Compound Name: Rf470DL

Cat. No.: B12410493 Get Quote

Essential Safety and Handling Guide for
Rf470DL
Disclaimer: A specific Safety Data Sheet (SDS) for Rf470DL was not located. The following

guidance is based on the available technical data and established best practices for handling

similar non-volatile, powdered chemicals and their solutions in a laboratory environment. It is

crucial to supplement this information with a risk assessment specific to your laboratory's

standard operating procedures.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Rf470DL. The procedural, step-by-step instructions

are designed to ensure safe operational use and disposal.

Quantitative Data Summary

The following table summarizes the technical and optical properties of Rf470DL.
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Property Value Source

Molecular Weight 547.07 g/mol [1]

Formula C₂₆H₃₀N₄O₅S·HCl [1]

Purity ≥95% (HPLC) [1]

Storage Temperature -20°C [1][2]

Solubility Soluble to 100 mM in DMSO

Excitation Wavelength (λabs) ~470 nm [1]

Emission Wavelength (λem) ~620 nm[1] or 640 nm[2]

Extinction Coefficient (ε) 33,106 M⁻¹cm⁻¹ [1]

Quantum Yield (φ) 0.042 [1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for handling

Rf470DL.[3] However, the following recommendations are based on general laboratory safety

protocols for handling powdered chemicals and their solutions.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[4]

A face shield should be worn in addition to safety glasses or goggles when there is a splash

hazard, such as when preparing stock solutions.[3]

Hand Protection: Disposable nitrile gloves are recommended for incidental contact.[3] If

direct contact is likely, consider double-gloving.[3] Gloves should be changed immediately if

they become contaminated.[4][5]

Body Protection: A laboratory coat must be worn to protect clothing and skin.[5][6] This

should be removed before leaving the laboratory.[5]

Footwear: Closed-toe shoes are required in the laboratory at all times.[3]

Experimental Protocol: Preparing a Stock Solution
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Rf470DL is typically prepared in a stock solution with DMSO.[2]

Preparation: Before handling, ensure you are wearing the appropriate PPE (lab coat, gloves,

and eye protection).

Weighing: Carefully weigh the desired amount of powdered Rf470DL in a chemical fume

hood to avoid inhalation of any fine particles.

Dissolving: Add the appropriate volume of DMSO to achieve the desired concentration (e.g.,

100 mM).

Mixing: Vortex or sonicate the solution until the Rf470DL is completely dissolved.

Storage: Store the stock solution at -20°C as recommended.[1][2]

Safe Handling and Disposal Workflow
The following diagram outlines the key steps for the safe handling and disposal of Rf470DL.
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Caption: Workflow for the safe handling and disposal of Rf470DL.
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Disposal Plan
Contaminated materials and unused solutions should be disposed of in accordance with

institutional and local regulations for chemical waste.

Solid Waste: All disposable items that have come into contact with Rf470DL, such as pipette

tips, tubes, and gloves, should be placed in a designated solid chemical waste container.

Liquid Waste: Unused or waste solutions of Rf470DL should be collected in a clearly labeled

liquid chemical waste container. Do not pour chemical waste down the drain.

Decontamination: After handling and disposal, thoroughly decontaminate all work surfaces

and equipment with an appropriate solvent and cleaning agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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